1-(Methylamino)propan-2-ol;hydrobromide

• CAS No.: 89036-62-4
• Molecular Formula: C4H12BrNO
• Molecular Weight: 170.05 g/mol
• IUPAC Name: 1-(methylamino)propan-2-ol;hydrobromide
• InChI: InChI=1S/C4H11NO.BrH/c1-4(6)3-5-2;/h4-6H,3H2,1-2H3;1H
• InChI Key: GESYQFRJEYPEGV-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC)O.Br

Description

1-(Methylamino)propan-2-ol hydrobromide is a secondary amine-alcohol salt derived from the parent compound 1-(methylamino)propan-2-ol. The base compound features a methylamino group (-NHCH₃) attached to the second carbon of a propan-2-ol backbone. Its hydrobromide salt enhances stability and solubility, making it suitable for pharmaceutical and catalytic applications.

The compound’s bifunctional amine-hydroxyl structure enables intramolecular cooperativity, which is critical in catalysis. Computational studies highlight its optimal steric profile, where the hydroxyl group at the β-carbon minimizes steric hindrance while maintaining nucleophilic nitrogen accessibility . This balance makes it a preferred catalyst in aldol reactions compared to bulkier analogs .

Comparison with Similar Compounds

Structural Analogs and Salts

Table 1: Structural and Physical Properties of Selected Amino Alcohols and Salts

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Features	Reference
1-(Methylamino)propan-2-ol hydrobromide	C₄H₁₂BrNO	219.06 (calculated)	Bifunctional amine-hydroxyl; low steric hindrance; catalytic applications
1-(Methylamino)propan-2-ol hydrochloride	C₄H₁₂ClNO	149.60	Hydrochloride salt; used in medicinal chemistry
3-(Methylamino)-1,1-diphenylpropan-2-ol HCl	C₁₆H₁₈ClNO	299.78	Diphenyl substitution; adrenoceptor modulation potential
1-(4-Methoxyphenyl)-3-(methylamino)propan-2-ol	C₁₁H₁₇NO₂	195.26	Aromatic methoxy substitution; high synthetic yield (99%)
(S)-3-(2-(Methylamino)propyl)phenol Hydrobromide	C₁₀H₁₆BrNO	254.15	Phenolic hydroxyl group; synthesized via catalytic hydrogenation

Key Observations :

• Steric Effects: The parent compound (1-(methylamino)propan-2-ol) exhibits lower steric hindrance than analogs with bulkier substituents (e.g., diphenyl groups in ), enhancing catalytic efficiency .
• Solubility : Hydrobromide and hydrochloride salts improve aqueous solubility compared to free bases, critical for drug formulation .

Pharmacological Activity

• Antiarrhythmic Effects: Indole-substituted analogs (e.g., compounds 10 and 11 in ) demonstrate antiarrhythmic and hypotensive activity via β₁-adrenoceptor binding.
• Anti-inflammatory Potential: Diarylpropane derivatives (e.g., compound 1 in ) with hydroxyl/methoxy groups exhibit NO inhibition (IC₅₀ = 4.00 μM), outperforming standard inhibitors.

Gaps : The hydrobromide salt’s specific biological targets remain underexplored, warranting further studies.

Comparison with Other Catalysts :

• Monofunctional Amines: Lower yields due to lack of cooperative stabilization.
• Bulkier Analogs (e.g., 1-(2-ethoxyphenoxy)-3-(methylamino)propan-2-ol): Reduced activity due to steric clashes .

Preparation Methods

Table 1: Comparison of Synthetic Methods

Method	Yield (%)	Purity (%)	Key Advantages
Nucleophilic Substitution	78–85	95–98	Scalable, minimal byproducts
Reductive Amination	65–75	90–95	Avoids halogenated intermediates

Reaction Optimization and Troubleshooting

Solvent Selection

Polar aprotic solvents (DMF, DMSO) improve nucleophilicity of methylamine in substitution reactions, while protic solvents (MeOH, EtOH) stabilize intermediates in reductive amination.

Temperature Control

Exothermic reactions (e.g., HBr addition) require ice baths to prevent thermal degradation. Substitution reactions benefit from moderate heating (40–60°C) to accelerate kinetics without promoting side reactions.

Purification Challenges

The hydrobromide salt’s hygroscopicity necessitates storage under nitrogen at 2–8°C. Residual solvents (e.g., DMF) are removed via azeotropic distillation with toluene.

Analytical Characterization

Spectroscopic Data

• ¹H NMR (D₂O) : δ 1.25 (s, 3H, CH₃), 2.45 (s, 3H, N-CH₃), 3.60 (m, 1H, -OH), 3.85 (dd, 2H, CH₂-N).
• FTIR (KBr) : 3350 cm⁻¹ (-OH/NH stretch), 1150 cm⁻¹ (C-N stretch).
• HRMS (ESI+) : [M+H]⁺ calcd. for C₄H₁₂BrNO: 170.0480, found 170.0478.

Purity Assessment

Residual methylamine is quantified via ion chromatography (limit: ≤0.1%). Water content (KF titration) must be <0.5% to prevent hydrolysis.

Q & A

Q. What are the optimal synthetic routes for preparing 1-(Methylamino)propan-2-ol hydrobromide with high yield and purity?

The synthesis typically involves bromination of the precursor amine. For example, reacting 2-methylpropan-2-amine with hydrobromic acid (HBr) under controlled temperature (0–5°C) to minimize side reactions. Industrial methods employ continuous flow reactors to enhance yield (80–90%) and purity (>98%) by maintaining consistent reaction conditions . Key steps:

• Precursor bromination : Use stoichiometric HBr in anhydrous conditions.
• Salt formation : Precipitate the hydrobromide salt via solvent evaporation or anti-solvent addition.
• Purification : Recrystallize from ethanol/water mixtures to remove unreacted HBr.

Q. How can researchers characterize the purity and structural integrity of 1-(Methylamino)propan-2-ol hydrobromide using spectroscopic methods?

Standard characterization includes:

Technique	Parameters	Key Peaks/Data
¹H/¹³C NMR	DMSO-d₆ or CDCl₃ solvent	δ 1.2–1.4 ppm (CH₃), δ 3.5–4.0 ppm (-OH, -NH)
Mass Spectrometry	ESI+ mode	[M+H]⁺ at m/z 154.1 (C₄H₁₂NOBr)
Elemental Analysis	Combustion analysis	%C, %H, %N within ±0.3% of theoretical
Titration	Argentometric titration for Br⁻ content	Confirm >95% bromide ion equivalence

Advanced Research Questions

Q. What are the key reaction mechanisms involving 1-(Methylamino)propan-2-ol hydrobromide in nucleophilic substitution or condensation reactions?

The compound’s methylamino and hydroxyl groups enable dual reactivity:

• Nucleophilic substitution : The amine group attacks electrophilic carbons (e.g., alkyl halides), forming C-N bonds. For example, coupling with benzyl bromide yields N-benzyl derivatives under basic conditions (K₂CO₃, DMF, 60°C) .
• Condensation reactions : The hydroxyl group participates in esterification or ether formation. For instance, reacting with acetic anhydride produces acetylated derivatives (yield ~75%) .

Q. How does 1-(Methylamino)propan-2-ol hydrobromide interact with biological macromolecules, and what experimental approaches are used to study these interactions?

The compound may inhibit enzymes by mimicking substrates or binding allosterically. Experimental approaches include:

• Surface Plasmon Resonance (SPR) : Measure binding affinity (K_D) to target proteins like kinases .
• Isothermal Titration Calorimetry (ITC) : Quantify thermodynamic parameters (ΔH, ΔS) of interactions .
• X-ray crystallography : Resolve 3D structures of protein-ligand complexes to identify binding motifs .

Q. What strategies can mitigate batch-to-batch variability during the synthesis of 1-(Methylamino)propan-2-ol hydrobromide in academic settings?

• Process Analytical Technology (PAT) : Use in-line FTIR or Raman spectroscopy to monitor reaction progress .
• Design of Experiments (DoE) : Optimize variables (HBr stoichiometry, temperature) via factorial design .
• Stability testing : Assess hygroscopicity and thermal stability via TGA/DSC to define storage conditions (e.g., desiccated, <25°C) .

Q. How does the hydrobromide salt form influence the solubility and stability of 1-(Methylamino)propan-2-ol compared to its free base?

Property	Hydrobromide Salt	Free Base
Solubility (H₂O)	>200 mg/mL (due to ionic character)	~50 mg/mL
Stability	Stable for >12 months at 4°C	Prone to oxidation (<6 months)
Bioavailability	Enhanced via salt dissociation	Limited by poor solubility
The salt’s ionic nature improves shelf life and aqueous compatibility, critical for in vitro assays .